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Compound of Interest

Compound Name: 2-Chloro-6-hydroxybenzaldehyde

Cat. No.: B095410

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is paramount. This guide provides essential safety and logistical
information for the proper disposal of 2-Chloro-6-hydroxybenzaldehyde (CAS No: 18362-30-
6), ensuring compliance with safety regulations and promoting a secure laboratory
environment.

l. Immediate Safety and Handling Precautions

Before disposal, it is crucial to handle 2-Chloro-6-hydroxybenzaldehyde with appropriate
personal protective equipment (PPE). This compound is classified as a combustible solid and
presents specific health hazards.

Recommended PPE:
o Eye/Face Protection: Wear tightly fitting safety goggles.
» Skin Protection: Use impervious gloves and a lab coat.

o Respiratory Protection: Handle in a well-ventilated area or a fume hood to avoid inhaling
dust.

In case of accidental release, prevent the substance from entering drains.[1] Spills should be
swept up and collected in a suitable, closed container for disposal.[2]
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Il. Waste Classification and Disposal Route

As a halogenated organic compound, 2-Chloro-6-hydroxybenzaldehyde must be treated as
hazardous waste. It should not be disposed of down the drain or mixed with non-hazardous
waste. The primary and recommended disposal method is incineration at an approved and
licensed hazardous waste disposal facility.[2][3]

Hazard Profile Summary:

Hazard Classification Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.
Serious Eye Damage H318 Causes serious eye damage.

) ) Dispose of contents/container
Disposal Precautionary ]
P501 to an approved waste disposal
Statement
plant.

Source: Sigma-Aldrich Safety Data Sheet

lll. Step-by-Step Disposal Protocol

o Segregation: Keep waste 2-Chloro-6-hydroxybenzaldehyde separate from other waste
streams. It must be collected in a designated "Halogenated Organic Waste" container.

o Containerization: Use a clearly labeled, sealed, and suitable container for collection. The
label should include the chemical name and associated hazards.

e Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[2]

» Professional Disposal: Arrange for the collection of the hazardous waste by a licensed
environmental disposal service. Adhere to all local, regional, and national regulations for
hazardous waste transport and disposal.[2]

IV. Experimental Protocols: Spill Management
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While specific experimental protocols for the chemical neutralization of 2-Chloro-6-
hydroxybenzaldehyde for disposal are not readily available, a clear protocol for managing
spills is essential for laboratory safety.

Spill Cleanup Protocol:

o Evacuate and Ventilate: Ensure the spill area is well-ventilated. If the spill is large, evacuate
unnecessary personnel.

» Containment: Use an inert absorbent material, such as sand or earth, to contain the spill.

o Collection: Carefully sweep up the absorbed material and place it into a designated, sealed
container for hazardous waste.

o Decontamination: Clean the spill area thoroughly with soap and water.

» Disposal: The container with the collected spill waste must be disposed of as hazardous
waste, following the procedures outlined above.

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Chloro-6-hydroxybenzaldehyde.
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Start: Have 2-Chloro-6-
hydroxybenzaldehyde Waste

Contain with inert absorbent. Collect in a dedicated and
Collect in a sealed, labeled container. labeled 'Halogenated Organic Waste' container.

Store waste container in a cool,
dry, and well-ventilated area.

;

Contact licensed hazardous
waste disposal service.

End: Proper Disposal

Click to download full resolution via product page

Disposal workflow for 2-Chloro-6-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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